molecular formula C14H13N5OS B2780194 2-(benzotriazol-1-yl)-N-[(E)-(3-methylthiophen-2-yl)methylideneamino]acetamide CAS No. 303206-47-5

2-(benzotriazol-1-yl)-N-[(E)-(3-methylthiophen-2-yl)methylideneamino]acetamide

Cat. No. B2780194
CAS RN: 303206-47-5
M. Wt: 299.35
InChI Key: GMLDENGBMISLIX-OVCLIPMQSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

2-(benzotriazol-1-yl)-N-[(E)-(3-methylthiophen-2-yl)methylideneamino]acetamide is a chemical compound that has gained attention in scientific research for its potential applications in various fields.

Scientific Research Applications

Synthesis and Biological Activity

The scientific research surrounding the chemical compound 2-(benzotriazol-1-yl)-N-[(E)-(3-methylthiophen-2-yl)methylideneamino]acetamide primarily focuses on its synthesis and potential biological activities. While direct studies on this specific compound were not identified, research on closely related compounds provides insights into the chemical strategies and biological implications that could be applicable.

Synthetic Approaches : A variety of synthetic approaches have been explored for benzotriazole and benzothiazole derivatives, reflecting the chemical versatility of these compounds. For example, novel synthesis methods have been developed for 3-benzyl-substituted-4(3H)-quinazolinones, indicating the potential for innovative synthetic routes involving similar structural motifs to our compound of interest (Al-Suwaidan et al., 2016).

Antitumor Activity : Several studies highlight the antitumor potential of benzothiazole and benzotriazole derivatives. For instance, benzothiazole compounds have been evaluated for their in vitro antitumor activity, demonstrating promising results against various cancer cell lines (Havrylyuk et al., 2010). This suggests that derivatives like the one could also possess significant antitumor properties.

Antibacterial and Antimicrobial Properties : The antibacterial and antimicrobial activities of benzotriazole and benzothiazole derivatives have been extensively investigated. Compounds with these motifs have shown efficacy against a range of bacterial and fungal strains, indicating the potential of our compound to serve as a basis for developing new antibacterial agents (Jamkhandi & Disouza, 2012).

Molecular Docking Studies : Molecular docking studies on similar compounds have provided insights into their potential mechanisms of action at the molecular level, such as interactions with enzymes or receptors. This computational approach can predict how 2-(benzotriazol-1-yl)-N-[(E)-(3-methylthiophen-2-yl)methylideneamino]acetamide might interact with biological targets, aiding in the rational design of drugs with improved efficacy and specificity (Al-Suwaidan et al., 2016).

properties

IUPAC Name

2-(benzotriazol-1-yl)-N-[(E)-(3-methylthiophen-2-yl)methylideneamino]acetamide
Details Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C14H13N5OS/c1-10-6-7-21-13(10)8-15-17-14(20)9-19-12-5-3-2-4-11(12)16-18-19/h2-8H,9H2,1H3,(H,17,20)/b15-8+
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

GMLDENGBMISLIX-OVCLIPMQSA-N
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

CC1=C(SC=C1)C=NNC(=O)CN2C3=CC=CC=C3N=N2
Details Computed by OEChem 2.3.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Isomeric SMILES

CC1=C(SC=C1)/C=N/NC(=O)CN2C3=CC=CC=C3N=N2
Details Computed by OEChem 2.3.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C14H13N5OS
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

299.35 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Product Name

2-(benzotriazol-1-yl)-N-[(E)-(3-methylthiophen-2-yl)methylideneamino]acetamide

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.